Cas no 1465715-01-8 (3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide)

• Product Name: 3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide
• CAS No: 1465715-01-8
• MF: C₁₄H₁₁ClN₄O
• MW: 286.716341257095
• CID: 5831099
• PubChem ID: 84583728
• Update Time: 2025-06-09

3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide
• 1465715-01-8
• EN300-26590858
• Z2867492517
• 3-[3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enamide
• (Z)-3-[3-(2-Chlorophenyl)-1-methylpyrazol-4-yl]-2-cyanoprop-2-enamide

• Inchi： 1S/C14H11ClN4O/c1-19-8-10(6-9(7-16)14(17)20)13(18-19)11-4-2-3-5-12(11)15/h2-6,8H,1H3,(H2,17,20)/b9-6-
• InChI Key： UDJOCGVELYUMFJ-TWGQIWQCSA-N
• SMILES： ClC1C=CC=CC=1C1C(/C=C(/C#N)\C(N)=O)=CN(C)N=1

Computed Properties

• Exact Mass: 286.0621387g/mol
• Monoisotopic Mass: 286.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide

Comprehensive Overview of 3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide (CAS No. 1465715-01-8)

3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide (CAS No. 1465715-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 2-chlorophenyl group and a cyanopropenamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics and crop protection agents.

The compound's pyrazole core is a key structural element found in many bioactive molecules. Pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the cyanopropenamide group further enhances its reactivity, enabling it to participate in various chemical transformations. This versatility has made CAS No. 1465715-01-8 a subject of intense study in medicinal chemistry.

Recent advancements in synthetic methodologies have facilitated the efficient production of 3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide. Modern techniques such as microwave-assisted synthesis and flow chemistry have significantly improved yields and reduced reaction times. These innovations align with the growing demand for sustainable and cost-effective chemical processes, a topic of great interest in the scientific community.

In the context of drug discovery, CAS No. 1465715-01-8 has shown potential as a scaffold for designing kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and autoimmune disorders. The compound's ability to modulate kinase activity makes it a valuable tool for developing next-generation therapeutics. Researchers are also exploring its use in combination therapies to enhance efficacy and reduce resistance.

Beyond pharmaceuticals, 3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide has applications in agrochemicals. Its structural features suggest potential as a precursor for herbicides or fungicides. With the increasing need for sustainable agriculture, this compound could play a role in developing environmentally friendly crop protection solutions. Studies are underway to evaluate its efficacy and safety in this context.

The compound's physicochemical properties, such as solubility and stability, are critical for its practical applications. Recent studies have focused on optimizing these properties through structural modifications. For instance, introducing hydrophilic groups has improved its aqueous solubility, enhancing its bioavailability for pharmaceutical use. Such modifications are essential for translating laboratory findings into real-world applications.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1465715-01-8. These methods ensure the compound's purity and identity, which are crucial for research and development. Advanced computational modeling has also been used to predict its behavior in biological systems, aiding in the design of more effective derivatives.

Environmental and safety considerations are paramount when working with 3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide. Regulatory agencies require thorough toxicity and ecotoxicity assessments before its commercial use. Recent studies have demonstrated its favorable safety profile under controlled conditions, paving the way for further development.

The global market for specialized chemicals like CAS No. 1465715-01-8 is expanding rapidly. Factors such as increased R&D investments and the demand for innovative solutions in healthcare and agriculture are driving this growth. Companies are actively seeking partnerships to accelerate the commercialization of such compounds, highlighting their economic potential.

In conclusion, 3-3-(2-chlorophenyl)-1-methyl-1H-pyrazol-4-yl-2-cyanoprop-2-enamide (CAS No. 1465715-01-8) represents a versatile and promising compound with broad applications. Its unique structure, combined with ongoing research, positions it as a key player in the future of pharmaceuticals and agrochemicals. As scientific understanding deepens, its potential is expected to unlock new opportunities across multiple industries.